4-(1,3-Benzothiazol-2-yl)-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepine

• IUPAC Name: 4-(1,3-benzothiazol-2-yl)-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepine
• InChI: InChI=1S/C23H18N2OS2/c1-26-16-12-10-15(11-13-16)22-14-19(24-17-6-2-4-8-20(17)27-22)23-25-18-7-3-5-9-21(18)28-23/h2-13,22H,14H2,1H3
• InChI Key: TVYUBQLONBGZQA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=NC3=CC=CC=C3S2)C4=NC5=CC=CC=C5S4
• Molecular Formula: C23H18N2OS2
• Molecular Weight: 402.5 g/mol

Description

4-(1,3-Benzothiazol-2-yl)-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepine is a compound that has been studied for its potential use as a therapeutic agent. It belongs to the class of benzothiazepine derivatives and has been found to exhibit various biological activities.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

A significant aspect of research on benzothiazepine derivatives involves their chemical synthesis and structural analysis. For instance, the synthesis of structurally diverse 2,3-dihydrobenzo[b][1,4]thiazepines with substituted phenyl groups has been explored through the reaction of 3-(5-bromo-2-methoxyphenyl)-1-arylpropen-1-ones with 2-aminobenzenethiols, confirming the structures via analytical and spectral data (Kumar et al., 2013) (Kumar et al., 2013). Similarly, the novel synthesis of 8-Substituted-2,5-dihydro-2-(4-N-dimethylaminophenyl)-4-(4-methoxyphenyl)-1,5-benzothiazepines has been reported, highlighting the importance of structural variations for potential biological activities (Pant et al., 1998) (Pant et al., 1998).

Biological Activities

Research into the biological activities of benzothiazepine derivatives has shown promising results in various areas. Some studies focus on their antimicrobial properties, as seen in the synthesis of 2,4-diaryl-2,3-dihydrobenzo[b][1,4]thiazepines, which exhibited antibacterial and antifungal activities comparable to ciprofloxacin and fluconazole (Kumar et al., 2013) (Kumar et al., 2013). Additionally, novel 1,5-benzothiazepines have been synthesized and screened for antimicrobial activity, revealing compounds with notable efficacy against various microbial strains (Subbanwad et al., 2002) (Subbanwad et al., 2002).

Anticonvulsant Properties

The anticonvulsant potential of benzothiazepine derivatives has also been a focus of research, where compounds structurally related to benzodiazepines have been evaluated for their effects on convulsions. For instance, certain derivatives have shown significant anticonvulsant activity in models predictive of anxiolytic effects, indicating their potential as nonsedative anxiolytics (Clements-Jewery et al., 1988) (Clements-Jewery et al., 1988).

Corrosion Inhibition

Interestingly, benzothiazepine derivatives have also been explored for their application in corrosion inhibition. A study on the corrosion inhibition properties of benzothiazepine derivatives on mild steel in an acid medium showed that these compounds could effectively reduce corrosion, suggesting their utility in industrial applications (Sasikala et al., 2016) (Sasikala et al., 2016).